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Compound of Interest

Compound Name: o-Tolyloxyacetonitrile

Cat. No.: B1307912

Essential Safety and Handling Guide for o-
Tolyloxyacetonitrile

Disclaimer: This document provides guidance on the safe handling of o-Tolyloxyacetonitrile
based on general principles of laboratory safety and data from analogous compounds. A
specific Safety Data Sheet (SDS) for o-Tolyloxyacetonitrile was not available at the time of
writing. It is imperative to obtain and review the official SDS from your supplier before any use
of this chemical. The information herein should be used as a supplementary resource to, not a
replacement for, the manufacturer's SDS.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling o-Tolyloxyacetonitrile.

Immediate Safety and Hazard Assessment

o-Tolyloxyacetonitrile is an organic nitrile compound. While specific toxicity data is not readily
available, it should be handled with care, assuming it may be harmful if swallowed, in contact
with skin, or if inhaled, and may cause irritation to the skin, eyes, and respiratory tract.[1][2]
Nitrile compounds can sometimes release cyanide in the body.[1]

Key Assumed Hazards:
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o Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1][3]

e Irritation: Causes skin, eye, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure. The following levels of

protection are recommended based on the potential hazards of analogous compounds.

PPE Category

Recommended Equipment

Specifications & Rationale

Eye & Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

Protects against splashes and

vapors.[2][4]

Hand Protection

Chemically resistant gloves.

Nitrile or other appropriate
chemically resistant gloves
should be worn.[5] Always
inspect gloves for integrity

before use.

Body Protection

Laboratory coat.

A standard lab coat should be
worn. For larger quantities or
significant splash risk, a
chemical-resistant apron or

coveralls are recommended.[5]

[6]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical

fume hood.

If a fume hood is not available
or if aerosolization is likely, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be
used.[4][7]

Operational and Handling Plan

1. Engineering Controls:
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All work with o-Tolyloxyacetonitrile should be conducted in a well-ventilated laboratory,
inside a certified chemical fume hood to minimize inhalation exposure.[5]

. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Wash hands and any exposed skin thoroughly after handling.[2]

Keep containers tightly closed when not in use and store in a dry, well-ventilated place.[1]

Ground and bond containers when transferring material to prevent static discharge.[5]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[2]

Keep containers tightly sealed.[1]

Emergency and First Aid Procedures

Immediate action is critical in the event of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately remove all contaminated clothing.

) Rinse skin with plenty of soap and water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation persists.[1][2][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2][5]

Disposal Plan

Dispose of o-Tolyloxyacetonitrile and its containers in accordance with local, state, and
federal regulations. Do not dispose of down the drain or in regular trash.[9]

Step-by-Step Disposal Protocol:

o Waste Segregation: Collect waste o-Tolyloxyacetonitrile and contaminated materials in a
designated, properly labeled hazardous waste container.[10]

o Container Labeling: The container must be clearly labeled with "Hazardous Waste" and the
chemical name "o-Tolyloxyacetonitrile".

o Storage of Waste: Store the waste container in a designated satellite accumulation area,
ensuring it is sealed and stored safely.
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» Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
disposal service.[10]

Quantitative Data for Analogous Compounds

The following table presents data for Acetonitrile and o-Tolunitrile, which may share structural
or toxicological similarities with o-Tolyloxyacetonitrile. This data is for informational purposes

only.
Property Acetonitrile o-Tolunitrile
CAS Number 75-05-8 529-19-1
Molecular Formula C2HsN CsH7N
LD50 Oral (Rat) 2460 mg/kg Not available
LD50 Dermal (Rabbit) 1250 mg/kg Not available
Flammable, Harmful if
Hazards swallowed/inhaled/in contact Irritating to eyes and skin[2]

with skin, Eye Irritant[1]

Workflow for Safe Chemical Handling

The following diagram outlines the logical workflow for handling o-Tolyloxyacetonitrile safely
in a laboratory setting.
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Caption: Workflow for the safe handling of o-Tolyloxyacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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